Cas no 2169065-16-9 ((3-fluoropyrazin-2-yl)methanol)

• Product Name: (3-fluoropyrazin-2-yl)methanol
• CAS No: 2169065-16-9
• MF: C₅H₅FN₂O
• MW: 128.104404211044
• CID: 5106211
• Update Time: 2026-03-03

(3-fluoropyrazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinemethanol, 3-fluoro-
• (3-fluoropyrazin-2-yl)methanol

• Inchi： 1S/C5H5FN2O/c6-5-4(3-9)7-1-2-8-5/h1-2,9H,3H2
• InChI Key： QOMXPHZOIPPKRU-UHFFFAOYSA-N
• SMILES： C1(CO)=NC=CN=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on (3-fluoropyrazin-2-yl)methanol

Introduction to (3-fluoropyrazin-2-yl)methanol (CAS No. 2169065-16-9)

(3-fluoropyrazin-2-yl)methanol, with the CAS number 2169065-16-9, is a fluorinated pyrazine derivative that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of a fluorine atom and a hydroxymethyl group, make it a valuable building block for medicinal chemists exploring new drug candidates.

The< strong>fluorine atom in (3-fluoropyrazin-2-yl)methanol plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of derived compounds. Fluorinated pyrazines are known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and increase oral bioavailability. These attributes have made them increasingly popular in drug discovery efforts targeting a wide range of diseases, including cancer, inflammation, and infectious disorders.

In recent years, there has been a surge in research focused on developing new therapeutic strategies against cancer. (3-fluoropyrazin-2-yl)methanol has emerged as a key intermediate in the synthesis of small-molecule inhibitors that target critical signaling pathways involved in tumor growth and progression. For instance, studies have demonstrated its utility in generating compounds that inhibit kinases such as EGFR and MET, which are frequently overexpressed in various cancer types. These inhibitors have shown promising preclinical activity, paving the way for further development into potential clinical candidates.

Beyond oncology, (3-fluoropyrazin-2-yl)methanol has also been explored in the development of anti-inflammatory agents. Pyrazine derivatives are known to interact with multiple inflammatory pathways, making them attractive candidates for modulating immune responses. Researchers have utilized this compound to synthesize molecules that inhibit enzymes such as COX-2 and LOX-5, which are implicated in the pathogenesis of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Preliminary studies suggest that these derivatives exhibit potent anti-inflammatory effects with favorable pharmacological profiles.

The< strong>hydroxymethyl group present in (3-fluoropyrazin-2-yl)methanol provides a reactive site for further functionalization, enabling the synthesis of diverse chemical scaffolds. This flexibility has allowed medicinal chemists to explore various modifications, including etherification, esterification, and amidation, to tailor the properties of derived compounds. Such modifications can fine-tune solubility, bioavailability, and target specificity, ultimately enhancing the therapeutic potential of the final drug candidates.

The synthesis of (3-fluoropyrazin-2-yl)methanol typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to construct the pyrazine core with high efficiency and selectivity. These synthetic routes highlight the compound's importance as a key intermediate in industrial-scale drug production.

In conclusion, (3-fluoropyrazin-2-yl)methanol (CAS No. 2169065-16-9) is a highly valuable compound in pharmaceutical research due to its structural versatility and functional attributes. Its role as an intermediate in synthesizing bioactive molecules has been instrumental in advancing drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for this compound, its significance in developing next-generation therapeutics is expected to grow further.